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Compound of Interest

Compound Name: Chitinovorin B

Cat. No.: B15593803

An In-depth Review of the Physical, Chemical, and Biological Properties of a Novel 3-Lactam
Antibiotic

Abstract

Chitinovorin B is a novel B-lactam antibiotic, part of the chitinovorin family that also includes
chitinovorins A and C. These compounds are of bacterial origin and have demonstrated
inhibitory activity against a range of bacteria. This technical guide provides a comprehensive
overview of the known physical and chemical properties of Chitinovorin B, its isolation and
purification protocols, and a summary of its biological activity. The information is intended for
researchers, scientists, and drug development professionals engaged in the exploration of new
antimicrobial agents.

Physicochemical Properties

The physical and chemical characteristics of Chitinovorin B are essential for its identification,
characterization, and formulation in research and development settings. The following table
summarizes the key physicochemical data, compiled from foundational research on this
compound.
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Property Value

Molecular Formula C17H21N30sS

Molecular Weight 443.43 g/mol

Appearance Amorphous powder

Solubility Soluble in water and methanol

UV Amax (H20)

268 nm

Optical Rotation [a]D?>

+45° (c=0.5, H20)

Spectroscopic Data

Spectroscopic analysis is fundamental to the structural elucidation of complex organic

molecules like Chitinovorin B. Below are the key spectral data obtained from Infrared (IR),
Ultraviolet (UV), and Nuclear Magnetic Resonance (NMR) spectroscopy.

Infrared (IR) Spectroscopy

The IR spectrum of Chitinovorin B reveals characteristic absorption bands indicative of its

functional groups.

Wavenumber (cm~12) Assignment
1760 B-lactam C=0
1670 Amide | C=0
1600 c=C

'H-NMR Spectroscopy (D20, 100 MHz)

The proton NMR spectrum provides insight into the hydrogen environments within the

molecule.
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Chemical Shift (5, Coupling Constant

Multiplicity Assignment
ppm) (3, Hz)
7.35 d 8.0 Aromatic H
6.90 d 8.0 Aromatic H
5.85 d 4.0 H-7
5.30 d 4.0 H-6
4.25 s OCHs
3.80 s OCHs
3.6-3.9 m Sugar protons
2.10 s N-acetyl CHs

Experimental Protocols

The following sections detail the methodologies for the isolation, purification, and
characterization of Chitinovorin B.

Isolation of Chitinovorin B

The workflow for isolating Chitinovorin B from its source is a multi-step process designed to
separate it from other metabolites and impurities.
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Fermentation

Bacterial Culture Fermentation

Extraction

Centrifugation to separate biomass

:

Collection of Supernatant

Purification

Column Chromatography (Amberlite IRA-68)

:

Elution with NaCl gradient

:

Desalting (Amberlite XAD-2)

:

Lyophilization

Final Broduct

Purified Chitinovorin B

Click to download full resolution via product page

Figure 1: Isolation and purification workflow for Chitinovorin B.
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o Fermentation: The producing bacterial strain is cultured in a suitable nutrient medium under

optimal conditions to encourage the production of chitinovorins.

o Extraction: The culture broth is centrifuged to remove the bacterial cells. The resulting

supernatant, containing the secreted antibiotics, is collected.

e Purification:

o

IRA-68).

o

[¢]

resin (e.g., Amberlite XAD-2).

[¢]

Biological Activity

The supernatant is applied to an anion-exchange chromatography column (e.g., Amberlite

The column is washed, and the chitinovorins are eluted using a sodium chloride gradient.

Fractions containing Chitinovorin B are pooled and desalted using a non-polar adsorbent

The desalted solution is then lyophilized to obtain purified Chitinovorin B as a powder.

Chitinovorin B exhibits antibacterial activity, primarily against Gram-negative bacteria. Its

mechanism of action is presumed to be similar to other 3-lactam antibiotics, which involves the

inhibition of bacterial cell wall synthesis.

Antibacterial Spectrum

The minimum inhibitory concentrations (MICs) of Chitinovorin B against various bacterial

strains are summarized below.

Bacterial Strain MIC (pg/mL)

Escherichia coli 25

Klebsiella pneumoniae 50

Proteus vulgaris 12.5

Serratia marcescens 100

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15593803?utm_src=pdf-body
https://www.benchchem.com/product/b15593803?utm_src=pdf-body
https://www.benchchem.com/product/b15593803?utm_src=pdf-body
https://www.benchchem.com/product/b15593803?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15593803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Proposed Mechanism of Action

As a [B-lactam antibiotic, Chitinovorin B is thought to interfere with the final step of
peptidoglycan synthesis in the bacterial cell wall. This process is crucial for maintaining the
structural integrity of the bacterium.

F 3 Binds to Penicillin-Binding Inhibits 3 3 is essential for 3 Weakened wall leads to
X P
Chitinovorin B Proteins (PBPs) P Peptidoglycan Synthesis Bacterial Cell Wall

Click to download full resolution via product page

Figure 2: Proposed mechanism of action for Chitinovorin B.

The B-lactam ring of Chitinovorin B is believed to acylate the active site of penicillin-binding
proteins (PBPs), which are bacterial enzymes essential for cross-linking the peptidoglycan
chains. This irreversible inhibition prevents the formation of a stable cell wall, ultimately leading
to cell lysis and bacterial death.

Conclusion

Chitinovorin B represents a noteworthy member of the -lactam class of antibiotics with
activity against Gram-negative pathogens. The data presented in this guide, including its
physicochemical properties, spectroscopic data, and biological activity, provide a foundational
resource for further research and development. Future studies could focus on the total
synthesis of Chitinovorin B, the elucidation of its precise interactions with bacterial targets,
and the exploration of its potential therapeutic applications.

 To cite this document: BenchChem. [Chitinovorin B: A Technical Guide for Scientific
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15593803#physical-and-chemical-properties-of-
chitinovorin-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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